Cas no 859209-87-3 (Phosphonic acid,[[2-[2-amino-6-(dimethylamino)-9H-purin-9-yl]ethoxy]methyl]-,monophenyl ester)

• Product Name: Phosphonic acid,[[2-[2-amino-6-(dimethylamino)-9H-purin-9-yl]ethoxy]methyl]-,monophenyl ester
• CAS No: 859209-87-3
• MF: C₁₆H₂₁N₆O₄P
• MW: 392.349503278732
• CID: 1842857
• Update Time: 2024-11-19

Phosphonic acid,[[2-[2-amino-6-(dimethylamino)-9H-purin-9-yl]ethoxy]methyl]-,monophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[[2-[2-amino-6-(dimethylamino)-9H-purin-9-yl]ethoxy]methyl]-,monophenyl ester
• Phosphonic acid, [[2-[2-amino-6-(dimethylamino)-9H-purin-9-yl]ethoxy]methyl]-, monophenyl ester (9CI)

• Inchi： 1S/C16H21N6O4P/c1-21(2)14-13-15(20-16(17)19-14)22(10-18-13)8-9-25-11-27(23,24)26-12-6-4-3-5-7-12/h3-7,10H,8-9,11H2,1-2H3,(H,23,24)(H2,17,19,20)
• InChI Key： PBQPIFLYWHBWIL-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)OC1=CC=CC=C1)OCCN1C2C(N=C1)=C(N(C)C)N=C(N)N=2

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 663.9±65.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)